Cas no 321689-26-3 (N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide)

• Product Name: N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide
• CAS No: 321689-26-3
• MF: C₃₂H₂₈N₂O₃S
• MW: 520.641326904297
• CID: 6403679
• PubChem ID: 4318463
• Update Time: 2025-10-29

N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide
• N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-4-methyl-N-(naphthalen-2-yl)benzenesulfonamide
• Benzenesulfonamide, N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methyl-N-2-naphthalenyl-
• AKOS002323218
• F1345-0500
• AKOS016323917
• N-(3-carbazol-9-yl-2-hydroxypropyl)-4-methyl-N-naphthalen-2-ylbenzenesulfonamide
• N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide
• N-(3-(9H-CARBAZOL-9-YL)-2-HYDROXYPROPYL)-4-ME-N-(2-NAPHTHYL)BENZENESULFONAMIDE
• (3-carbazol-9-yl-2-hydroxypropyl)[(4-methylphenyl)sulfonyl]-2-naphthylamine
• Oprea1_785030
• 321689-26-3
• Oprea1_640414

• Inchi： 1S/C32H28N2O3S/c1-23-14-18-28(19-15-23)38(36,37)34(26-17-16-24-8-2-3-9-25(24)20-26)22-27(35)21-33-31-12-6-4-10-29(31)30-11-5-7-13-32(30)33/h2-20,27,35H,21-22H2,1H3
• InChI Key： RTDHGDSLVDRSGB-UHFFFAOYSA-N
• SMILES： C1(S(N(CC(O)CN2C3=C(C=CC=C3)C3=C2C=CC=C3)C2=CC=C3C(=C2)C=CC=C3)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 520.18206393g/mol
• Monoisotopic Mass: 520.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 709.8±70.0 °C(Predicted)
• pka: 13.02±0.20(Predicted)

Additional information on N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide

N-3-(9H-Carbazol-9-yl)-2-Hydroxypropyl-4-Methyl-N-(Naphthalen-2-yl)Benzene-1-Sulfonamide: A Comprehensive Overview

N-3-(9H-Carbazol-9-yl)-2-Hydroxypropyl-4-Methyl-N-(Naphthalen-2-yl)Benzene-1-Sulfonamide, with the CAS number 321689-26-3, is a complex organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is notable for its unique structure, which combines a sulfonamide group with a naphthalene moiety and a carbazole unit. The integration of these functional groups imparts the compound with versatile properties, making it a subject of interest for researchers exploring advanced materials and therapeutic agents.

The molecular structure of this compound is characterized by a benzene ring substituted with a sulfonamide group at position 1. The sulfonamide group is further connected to two distinct substituents: a 4-methyl group and an N-linked naphthalen-2-yl group. Additionally, the compound features an N-linked 9H-carbazol-9-yl group attached via a hydroxypropyl chain. This intricate architecture allows for diverse interactions, including hydrogen bonding and π–π stacking, which are critical for its applications in self-assembling materials and drug delivery systems.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have investigated its role in creating self-healing polymers due to its ability to form dynamic covalent bonds under specific conditions. Furthermore, the compound's electronic properties have been leveraged in the design of organic light-emitting diodes (OLEDs), where its emissive characteristics contribute to enhanced device performance.

In the pharmaceutical sector, this compound has shown promise as a potential drug carrier. Its amphiphilic nature enables it to encapsulate hydrophobic drugs while maintaining stability in aqueous environments. Recent experiments have demonstrated its efficacy in delivering anti-cancer agents to specific tumor sites, minimizing systemic toxicity and improving therapeutic outcomes.

The synthesis of N-3-(9H-Carbazol-9-yl)-2-Hydroxypropyl-4-methyl-N-(naphthalen-2-yl)benzene-1-sulfonamide involves a multi-step process that includes nucleophilic substitution and coupling reactions. Optimization of reaction conditions has been crucial in achieving high yields and purity levels, ensuring its suitability for both academic research and industrial applications.

From an environmental standpoint, this compound exhibits biodegradability under specific conditions, making it a more sustainable option compared to traditional materials. Its eco-friendly profile aligns with current trends toward green chemistry and sustainable development.

In conclusion, CAS No. 321689-26-3 represents a cutting-edge material with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within materials science and pharmaceutical research.